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Compound of Interest

Compound Name: Neoenactin B2

Cat. No.: B15563171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neoenactin B2 is an antifungal agent first described in the 1980s.[1] It belongs to the

neoenactin class of compounds, which have been shown to possess intrinsic antifungal

properties and, notably, to potentiate the activity of polyene antibiotics such as amphotericin B.

[1][2] This document provides a set of detailed experimental protocols and application notes for

the investigation of Neoenactin B2's antifungal activity and its synergistic effects with polyene

antibiotics. The methodologies outlined below are based on established antifungal susceptibility

testing standards and synergy assays, adapted for the specific investigation of Neoenactin B2.
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Note: This table is a template for presenting experimental data. Values are to be filled in upon

completion of the experiments described in the protocols below.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
This protocol outlines the determination of the MIC of Neoenactin B2 against various fungal

species using the broth microdilution method.

Materials:

Neoenactin B2

Fungal isolates (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

Sterile 96-well microtiter plates
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Spectrophotometer or microplate reader

Incubator

Procedure:

Inoculum Preparation:

Culture the fungal isolates on appropriate agar plates (e.g., Sabouraud Dextrose Agar) at

35°C for 24-48 hours.

Prepare a fungal suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland

standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeast and 0.4-5 x 10⁴

CFU/mL for molds.

Dilute the standardized suspension in RPMI-1640 medium to achieve a final inoculum

concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.

Drug Dilution:

Prepare a stock solution of Neoenactin B2 in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of Neoenactin B2 in RPMI-1640 medium in the 96-well

plate to achieve a range of final concentrations.

Incubation:

Add 100 µL of the fungal inoculum to each well containing 100 µL of the serially diluted

Neoenactin B2.

Include a growth control (inoculum without drug) and a sterility control (medium without

inoculum).

Incubate the plates at 35°C for 24-48 hours (or longer for slow-growing fungi).

MIC Determination:
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The MIC is defined as the lowest concentration of the drug that causes a significant

inhibition of growth (typically ≥50% for azoles and ≥90% for polyenes and other fungicidal

agents) compared to the growth control.

Growth inhibition can be assessed visually or by measuring the optical density at a

specific wavelength (e.g., 530 nm).

Checkerboard Assay for Synergy Testing
This protocol is designed to evaluate the synergistic antifungal activity of Neoenactin B2 in

combination with a polyene antibiotic like Amphotericin B.

Materials:

Neoenactin B2

Amphotericin B

All materials listed in the MIC determination protocol

Procedure:

Plate Setup:

Prepare a 96-well microtiter plate.

Along the x-axis, perform serial dilutions of Neoenactin B2.

Along the y-axis, perform serial dilutions of Amphotericin B.

This creates a matrix of wells with various combinations of the two drugs.

Inoculation and Incubation:

Prepare the fungal inoculum as described in the MIC protocol.

Add the inoculum to each well of the checkerboard plate.
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Include appropriate controls: growth control, sterility control, and wells with each drug

alone.

Incubate the plate under the same conditions as the MIC assay.

Data Analysis and FICI Calculation:

Determine the MIC of each drug alone and in combination.

Calculate the Fractional Inhibitory Concentration (FIC) for each drug:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Calculate the FICI by summing the individual FICs: FICI = FIC of Drug A + FIC of Drug B.

Interpret the FICI value:

FICI ≤ 0.5: Synergy

0.5 < FICI ≤ 4.0: Indifference

FICI > 4.0: Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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